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Compound of Interest

1-isopropyl-3-methyl-4-nitro-1H-
Compound Name:
pyrazole

cat. No.: B1361029

Disclaimer: Publicly available information and a specific CAS number for "1-isopropyl-3-
methyl-4-nitro-1H-pyrazole" are limited. This guide will focus on the closely related and well-
documented compound, 3-Methyl-4-nitro-1H-pyrazole (CAS Number: 5334-39-4), to provide a
comprehensive technical overview relevant to researchers in drug development and organic

synthesis.

This document provides an in-depth analysis of 3-Methyl-4-nitro-1H-pyrazole, covering its
chemical properties, synthesis protocols, and its role in the development of pharmacologically
active molecules.

Compound Identification and Properties

3-Methyl-4-nitro-1H-pyrazole is a heterocyclic organic compound featuring a pyrazole ring
substituted with a methyl and a nitro group.
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Property Value Source

CAS Number 5334-39-4 [1]

Molecular Formula C4H5N302 [1][2]

Molecular Weight 127.10 g/mol [3]

IUPAC Name 3-methyl-4-nitro-1H-pyrazole [1]
White to pale cream or yellow

Appearance [2]
crystals/powder

Melting Point 129.0-139.0 °C [2]

Solubility Slightly soluble in water [4]
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Synthesis and Experimental Protocols

The synthesis of nitro-pyrazole derivatives is a significant area of research due to their utility as

precursors for various biologically active compounds.

General Synthesis of 4-Nitro-Pyrazoles:

A common method for the synthesis of 4-nitro-pyrazoles involves the nitration of a

corresponding pyrazole precursor. For instance, the synthesis of 3-methyl-1,4-dinitro-1H-

pyrazole, a related compound, is achieved through the nitration of 3(5)-methyl-1H-pyrazole.[5]

This dinitro compound can then serve as a synthon for other substituted 4-nitropyrazoles.[5]

Experimental Protocol for Nitration (General Procedure):

A general procedure for the nitration of pyrazoles often involves the use of a nitrating agent

such as a mixture of nitric acid and sulfuric acid, or ammonium nitrate with trifluoroacetic

anhydride.[5][6]
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o Step 1: Dissolution The starting pyrazole material (e.g., 3-methylpyrazole) is dissolved in a
suitable solvent, such as trifluoroacetic acid.

e Step 2: Cooling The solution is cooled to a low temperature (e.g., -18 °C) in an ice-salt bath
to control the exothermic reaction.

» Step 3: Addition of Nitrating Agent The nitrating agent (e.g., ammonium nitrate and
trifluoroacetic anhydride) is added dropwise to the cooled solution while stirring vigorously.[5]
The temperature is carefully maintained during this addition.

o Step 4: Reaction The reaction mixture is stirred at a low temperature for a specified period,
after which it is allowed to warm to room temperature.

e Step 5: Quenching and Extraction The reaction is quenched by pouring it into ice water and
neutralized with a base like sodium bicarbonate. The product is then extracted using an
organic solvent (e.g., dichloromethane).

o Step 6: Purification The extracted product is dried and purified, often by column
chromatography, to yield the desired nitro-pyrazole.[5]

Spectroscopic analysis, including 1H NMR, is used to confirm the structure of the synthesized
compound.[3][7]

General Pyrazole Synthesis Workflow

Starting Materials: . React Nitration Reaction . Process ion QU Product Extraction Final Product:

Purification
3-Methylpyrazole (e.9., NHANO3 / TFAA) (Organic Solvent) (Column Chromatography) 3-Methyl-4-nitro-1H-pyrazole

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 3-Methyl-4-nitro-1H-pyrazole.

Biological Activities and Applications in Drug
Development
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Pyrazole derivatives are a cornerstone in medicinal chemistry, exhibiting a wide array of
pharmacological activities, including anti-inflammatory, antimicrobial, anticancer, and
anticonvulsant properties.[8][9][10] The nitro-substitution on the pyrazole ring, as seen in 3-
methyl-4-nitro-1H-pyrazole, often serves as a key synthetic handle for further functionalization.

Role as a Precursor in LRRK2 Inhibitor Synthesis:

3-Methyl-4-nitropyrazole is a reactant used in the preparation of aminopyrazole derivatives
which are potent, selective, and brain-penetrant small molecule inhibitors of Leucine-rich
repeat kinase 2 (LRRKZ2).[2] Mutations in the LRRK2 gene are a significant genetic cause of
Parkinson's disease, making LRRK2 an important therapeutic target. The nitro group in 3-
methyl-4-nitro-1H-pyrazole can be reduced to an amino group, which is then further elaborated
to create complex molecules that can act as LRRK2 inhibitors.
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Caption: Logical pathway from 3-Methyl-4-nitro-1H-pyrazole to LRRK2 inhibitors.

Conclusion

3-Methyl-4-nitro-1H-pyrazole is a valuable building block in organic and medicinal chemistry. Its
synthesis is well-established, and its chemical properties, particularly the reactive nitro group,
make it an important precursor for the development of a variety of heterocyclic compounds. Its
application in the synthesis of LRRK2 inhibitors highlights its significance in the ongoing
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research for treatments of neurodegenerative diseases like Parkinson's. This technical guide
provides a foundational understanding for researchers working with this and related pyrazole
derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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